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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B15557218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling information, and a

representative experimental application for o-Toluic acid-13C. The information is compiled

from safety data sheets and general best practices for the use of stable isotope-labeled

compounds in a research setting.

Chemical Identification and Properties
o-Toluic acid-13C is a stable isotope-labeled form of o-Toluic acid, also known as 2-

Methylbenzoic acid. The "-13C" designation indicates that one or more of the carbon atoms in

the molecule have been replaced with the carbon-13 isotope. This labeling makes it a valuable

tool for a variety of scientific applications, particularly as an internal standard in quantitative

mass spectrometry and as a tracer in metabolic research.

Table 1: Chemical and Physical Properties of o-Toluic Acid (Unlabeled)
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Property Value Source

Chemical Formula C₈H₈O₂ [1]

Molecular Weight 136.15 g/mol [1]

Appearance
White to off-white solid, often

in crystalline or flaky form.
[1]

Melting Point 102 - 105 °C (216 - 221 °F) [1]

Boiling Point 258 - 259 °C (496 - 498 °F) [1]

Solubility in Water
Slightly soluble (< 1 mg/mL at

20°C)
[1]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

chloroform.
[2]

pKa ~4.37 [2]

LogP 2.46 [1]

Note: The physical properties of o-Toluic acid-13C are expected to be nearly identical to its

unlabeled counterpart.

Safety and Handling
The following safety and handling information is derived from the Safety Data Sheet (SDS) for

o-Toluic acid and its 13C-labeled form.

2.1. Hazard Identification

o-Toluic acid is considered a hazardous substance. The primary hazards are:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled as dust.
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2.2. Personal Protective Equipment (PPE) and Handling Workflow

Proper personal protective equipment and handling procedures are crucial to minimize

exposure and ensure safety in the laboratory.
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Preparation Handling Post-Handling

Assess Risks & Review SDS Don Appropriate PPE
Proceed Work in a Fume Hood

or Ventilated Enclosure
Proceed Avoid Dust Generation

During Handling
Weigh and Handle

Carefully Clean Work AreaAfter Use Doff PPE Correctly Wash Hands Thoroughly
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Sample & Standard Preparation

Extraction and Derivatization

GC-MS Analysis

Prepare Stock Solution
of o-Toluic acid-13C

Spike Samples, Calibrators,
and Quality Controls with

o-Toluic acid-13C

Prepare Calibration Standards
(unlabeled o-Toluic acid)

Liquid-Liquid or Solid-Phase
Extraction of Analytes

Evaporate to Dryness

Derivatize to Volatile Esters
(e.g., with BSTFA)

Inject Derivatized Sample
into GC-MS

Acquire Mass Spectra

Integrate Peak Areas and
Calculate Analyte Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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